Cas no 1287752-86-6 (1H-Pyrazole-3-propanoic acid, 4,5-dimethyl-)

• Product Name: 1H-Pyrazole-3-propanoic acid, 4,5-dimethyl-
• CAS No: 1287752-86-6
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• MDL: MFCD09864279
• CID: 5148957
• Update Time: 2026-03-03

1H-Pyrazole-3-propanoic acid, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethyl-1H-pyrazol-5-yl)propanoic acid hydrochloride
• 3-(4,5-dimethyl-1H-pyrazol-3-yl)propanoic acid;hydrochloride
• 1H-Pyrazole-3-propanoic acid, 4,5-dimethyl-

• MDL： MFCD09864279
• Inchi： 1S/C8H12N2O2.ClH/c1-5-6(2)9-10-7(5)3-4-8(11)12;/h3-4H2,1-2H3,(H,9,10)(H,11,12);1H
• InChI Key： HMQAALGYCCOXBV-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC1C(C)=C(C)NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 66

Additional information on 1H-Pyrazole-3-propanoic acid, 4,5-dimethyl-

1H-Pyrazole-3-propanoic Acid, 4,5-Dimethyl-: A Comprehensive Overview

The compound 1H-Pyrazole-3-propanoic acid, 4,5-dimethyl- (CAS No. 1287752-86-6) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their unique properties and versatility in synthetic chemistry. The pyrazole ring is a heterocyclic structure consisting of two nitrogen atoms and three carbon atoms, making it a key structural element in many bioactive compounds.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of 1H-Pyrazole-3-propanoic acid, 4,5-dimethyl-. Researchers have explored various strategies, including the use of microwave-assisted synthesis and catalytic cross-coupling reactions, to enhance the efficiency and scalability of its production. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale applications.

The 4,5-dimethyl substitution on the pyrazole ring introduces steric hindrance and electronic effects that significantly influence the compound's reactivity and stability. This substitution pattern has been shown to enhance the molecule's ability to act as a ligand in metal coordination complexes. Recent studies have demonstrated that 1H-Pyrazole-3-propanoic acid, 4,5-dimethyl- can form stable complexes with transition metals such as copper and zinc, opening new avenues for its application in catalysis and materials science.

In the pharmaceutical industry, 1H-Pyrazole-3-propanoic acid, 4,5-dimethyl- has gained attention due to its potential as a lead compound in drug discovery. Its ability to modulate enzyme activity and interact with biological targets makes it a valuable tool in medicinal chemistry. For instance, recent research has highlighted its role as an inhibitor of certain kinases involved in cancer cell proliferation. These findings underscore the importance of further exploring its pharmacological properties.

The CAS No. 1287752-86-6 designation provides a standardized identifier for this compound within the chemical community. This identifier is crucial for ensuring consistency in scientific communication and regulatory compliance. The compound's entry in databases like PubChem and ChemSpider further facilitates access to its physical properties, toxicity data, and other relevant information.

From an environmental perspective, understanding the ecological impact of 1H-Pyrazole-3-propanoic acid, 4,5-dimethyl- is essential for sustainable chemical practices. Recent studies have focused on its biodegradability and potential toxicity to aquatic organisms. These investigations aim to develop greener synthesis routes and waste management strategies to minimize environmental harm.

In conclusion, 1H-Pyrazole-3-propanoic acid, 4,5-dimethyl- (CAS No. 1287752-86-6) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in synthetic chemistry, catalysis, and drug discovery. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific knowledge and practical applications.